2,2,3,3,3-Pentafluoropropyl nonafluorobutanesulfonate

• CAS No.: 893556-35-9
• Molecular Formula: C7H2F14O3S
• Molecular Weight: 432.13 g/mol
• IUPAC Name: 2,2,3,3,3-pentafluoropropyl 1,1,2,2,3,3,4,4,4-nonafluorobutane-1-sulfonate
• InChI: InChI=1S/C7H2F14O3S/c8-2(9,5(14,15)16)1-24-25(22,23)7(20,21)4(12,13)3(10,11)6(17,18)19/h1H2
• InChI Key: RHOYTZWDGJGCCO-UHFFFAOYSA-N
• Canonical SMILES: C(C(C(F)(F)F)(F)F)OS(=O)(=O)C(C(C(C(F)(F)F)(F)F)(F)F)(F)F

Description

2,2,3,3,3-Pentafluoropropyl nonafluorobutanesulfonate is a useful research compound. Its molecular formula is C7H2F14O3S and its molecular weight is 432.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,2,3,3,3-pentafluoropropanol (3.0 g) was added to a suspension of sodium hydride (1.08 g) in dry ether (50 ml) at 0° C. under an argon atmosphere. Stirred at 0° C. for 15 minutes. Perfluoro-1-butanesulphonyl fluoride (12.08 g) was slowly added. Stirred at reflux for 3 hours, cooled and carefully quenched with H2O. Extracted with ether, twice. The combined extracts were washed with saturated brine dried over MgSO4, filtered and evaporated to give 2,2,3,3,3-pentafluoropropyl-1,1,2,2,3,3,4,4,4-nonafluorobutane-1-sulphonate as an oil. Yield 7.9 g. NMR: (CDCl3) δ 4.9 (m, 2H).